11-Hete

• CAS: 71030-38-1
• Molecular Formula: C20H32O3
• Molecular Weight: 320.5 g/mol
• InChI: InChI=1S/C20H32O3/c1-2-3-4-5-7-10-13-16-19(21)17-14-11-8-6-9-12-15-18-20(22)23/h6-7,9-11,13-14,16,19,21H,2-5,8,12,15,17-18H2,1H3,(H,22,23)/b9-6-,10-7-,14-11-,16-13+
• InChIKey: GCZRCCHPLVMMJE-RLZWZWKOSA-N

11-HETE (CAS 71030-38-1): Product Overview and Compound Classification for Scientific Procurement

11-HETE (11-hydroxyeicosatetraenoic acid; CAS 71030-38-1) is a monohydroxylated eicosanoid derived from arachidonic acid, belonging to the hydroxyeicosatetraenoic acid (HETE) family [1]. It exists as R and S enantiomers formed through distinct enzymatic routes: cytochrome P450 (predominantly CYP1B1), cyclooxygenase-2 (COX-2, especially aspirin-acetylated), and dedicated (R)-11-lipoxygenases in certain marine organisms, as well as via non-enzymatic lipid peroxidation [2][3]. As a bioactive lipid mediator, 11-HETE modulates cytochrome P450 expression, influences cellular hypertrophy, insulin secretion, and inflammation, and serves as a disease-stage-specific biomarker in nonalcoholic steatohepatitis (NASH) and lung adenocarcinoma [4][5].

E

Enantiomer-Specific Probe

Distinct (R)- and (S)-enantiomer tool compounds for stereochemical control studies

P

Pathway Research Fit

CYP1B1, COX-2, and lipoxygenase pathway studies; arachidonic acid cascade research

B

Biomarker Discovery Context

Reported disease-stage biomarker in NASH and lung adenocarcinoma lipidomic profiling

• [1] MeSH Supplementary Concept Data. 11-hydroxy-5,8,12,14-eicosatetraenoic acid. U.S. National Library of Medicine, 2024. Registry Number: 71030-38-1. View Source
• [2] Helal SA, El-Sherbeni AA, El-Kadi AOS. 11-Hydroxyeicosatetraenoics induces cellular hypertrophy in an enantioselective manner. Frontiers in Pharmacology. 2024;15:1438567. doi:10.3389/fphar.2024.1438567. View Source
• [3] Rowlinson SW, Crews BC, Goodwin DC, Schneider C, Gierse JK, Marnett LJ. Spatial requirements for 15-(R)-hydroxy-5Z,8Z,11Z,13E-eicosatetraenoic acid synthesis within the cyclooxygenase active site of murine COX-2: Why acetylated COX-1 does not synthesize 15-(R)-HETE. Journal of Biological Chemistry. 2000;275(9):6586-6591. doi:10.1074/jbc.275.9.6586. View Source
• [4] Puri P, Wiest MM, Cheung O, et al. The plasma lipidomic signature of nonalcoholic steatohepatitis. Hepatology. 2009;50(6):1827-1838. doi:10.1002/hep.23229. View Source
• [5] Liu J, Mazzone PJ, Cata JP, et al. Serum free fatty acid biomarkers of lung cancer. Chest. 2014;146(3):670-679. doi:10.1378/chest.13-2568. View Source

Why 11-HETE Cannot Be Replaced by Other HETE Isomers in Targeted Research and Assay Development

The HETE family (5-, 8-, 9-, 11-, 12-, and 15-HETE) shares a common arachidonic acid backbone but diverges radically in biosynthesis, biological activity, and disease association. 5-HETE and 12-HETE fail to inhibit glucose-stimulated insulin secretion, whereas 11-HETE and 15-HETE act as potent inhibitors [1]. In NASH progression, 5-HETE, 8-HETE, and 15-HETE exhibit a stepwise increase from healthy to NAFL to NASH, while 11-HETE is elevated exclusively in the NASH stage, conferring disease-stage specificity absent in other HETEs [2]. At the enantiomer level, 11(S)-HETE allosterically activates CYP1B1 catalytic activity and upregulates CYP2J, effects not recapitulated by 11(R)-HETE [3]. In Hydra regeneration models, only (R)-11-HETE enhances tentacle outgrowth; 9-HETE, 12-HETE, and (S)-11-HETE are inactive for this phenotype [4]. These functional divergences mean that substituting 11-HETE with a positional isomer or racemic mixture will produce qualitatively different and potentially misleading experimental outcomes.

11-HETE (Target) NASH-stage-specific elevation; enantiomer-specific CYP1B1 allosteric activation; insulin secretion inhibition

Positional Isomers (5-, 8-, 12-, 15-HETE) May lack NASH disease-stage specificity; divergent insulin secretion and regeneration profiles; pathway-response context may differ

Single Enantiomer (S or R) Enantiomer-specific CYP induction breadth and Hydra regeneration bioactivity documented

Racemic (±)-11-HETE May dilute enantiomer-specific allosteric activation; (R)-enantiomer may not recapitulate (S)-enantiomer CYP2J2 response

Similar HETE isomer does not mean interchangeable tool compound. Enantiomer attribution and disease-stage specificity require targeted procurement review.

• [1] Metz SA, Murphy RC, Fujimoto W. Effects on glucose-induced insulin secretion of lipoxygenase-derived metabolites of arachidonic acid. Diabetes. 1984;33(2):119-124. doi:10.2337/diab.33.2.119. View Source
• [2] Puri P, Wiest MM, Cheung O, et al. The plasma lipidomic signature of nonalcoholic steatohepatitis. Hepatology. 2009;50(6):1827-1838. doi:10.1002/hep.23229. View Source
• [3] Helal SA, El-Sherbeni AA, El-Kadi AOS. 11-Hydroxyeicosatetraenoics induces cellular hypertrophy in an enantioselective manner. Frontiers in Pharmacology. 2024;15:1438567. doi:10.3389/fphar.2024.1438567. View Source
• [4] Di Marzo V, De Petrocellis L, Gianfrani C, Cimino G. Biosynthesis, structure and biological activity of hydroxyeicosatetraenoic acids in Hydra vulgaris. Biochemical Journal. 1993;295(Pt 1):23-29. doi:10.1042/bj2950023. View Source

Quantitative Differential Evidence for 11-HETE: Comparator-Based Procurement Decision Data

Enantioselective CYP1B1 Allosteric Activation and Cardiac Hypertrophy: 11(S)-HETE vs. 11(R)-HETE

In a direct head-to-head comparison in human RL-14 fetal ventricular cardiomyocytes treated with 20 µM of each enantiomer for 24 h, 11(S)-HETE exhibited markedly broader CYP induction than 11(R)-HETE. 11(S)-HETE upregulated CYP2J2 and CYP4F2 at both mRNA and protein levels, whereas 11(R)-HETE increased only CYP4F2. Critically, only 11(S)-HETE significantly increased the catalytic activity of recombinant human CYP1B1, demonstrating enantioselective allosteric activation not observed with the R enantiomer [1]. Both enantiomers upregulated CYP1B1, CYP1A1, CYP4F2, and CYP4A11, but the S-enantiomer's effect was consistently more pronounced [1].

CYP Induction Profile

Head-to-head

11(S)-HETE activates CYP1B1, CYP1A1, CYP4F2, CYP4A11, CYP2J2 and allosterically increases CYP1B1 catalytic activity. 11(R)-HETE activates CYP1B1, CYP1A1, CYP4F2, CYP4A11 only; does not activate CYP2J2 or CYP1B1 catalytic function.

Enantiomer-specific CYP response context

Reported in RL-14 human cardiomyocytes; 20 µM, 24 h; P<0.05 reported

Evidence Dimension	CYP induction breadth and CYP1B1 catalytic activation in human cardiomyocytes
Target Compound Data	11(S)-HETE: Upregulated CYP1B1, CYP1A1, CYP4F2, CYP4A11, CYP2J2; significantly increased CYP1B1 catalytic activity (P<0.05) [20 µM, 24 h, RL-14 cells]
Comparator Or Baseline	11(R)-HETE: Upregulated CYP1B1, CYP1A1, CYP4F2, CYP4A11 only; did NOT increase CYP2J2; did NOT significantly increase CYP1B1 catalytic activity [20 µM, 24 h, RL-14 cells]
Quantified Difference	11(S)-HETE activates 2 additional CYP isoforms (CYP2J2, CYP4F2) and uniquely produces allosteric CYP1B1 catalytic activation not observed with 11(R)-HETE; both induce cellular hypertrophy markers but S-enantiomer effect is qualitatively broader and quantitatively more pronounced
Conditions	Human fetal ventricular cardiomyocyte RL-14 cell line; 20 µM enantiomer treatment; 24 h incubation; RT-PCR and Western blot for mRNA/protein; recombinant human CYP1B1 and human liver microsomes for catalytic activity

Why This Matters

A researcher studying CYP1B1-mediated cardiac hypertrophy must use 11(S)-HETE rather than 11(R)-HETE or racemic (±)11-HETE, because the S-enantiomer's allosteric CYP1B1 activation and broader CYP induction profile constitute the biologically relevant mechanism; using the R-enantiomer eliminates the very catalytic activation that defines the hypertrophic signaling axis.

• [1] Helal SA, El-Sherbeni AA, El-Kadi AOS. 11-Hydroxyeicosatetraenoics induces cellular hypertrophy in an enantioselective manner. Frontiers in Pharmacology. 2024;15:1438567. doi:10.3389/fphar.2024.1438567. View Source

Disease-Stage-Specific Elevation in NASH vs. Other HETEs: Exclusive NASH Association of 11-HETE

Puri et al. (2009) performed comprehensive plasma lipidomics comparing NAFL (n=25), NASH (n=50), and healthy controls (n=50). Lipoxygenase-derived 5-HETE, 8-HETE, and 15-HETE showed a stepwise increase from healthy controls → NAFL → NASH, indicating gradual elevation with disease progression. In stark contrast, 11-HETE was significantly elevated exclusively in NASH patients compared with controls (P<0.05), with no significant elevation in the NAFL stage [1]. This NASH-restricted elevation was confirmed across independent review [2]. 11-HETE is a nonenzymatic arachidonic acid oxidation product, linking its elevation specifically to the oxidative stress associated with NASH progression rather than steatosis alone.

NASH vs. NAFL Specificity

Reported

11-HETE elevated in NASH only vs. controls. 5-HETE, 8-HETE, and 15-HETE show stepwise elevation across healthy → NAFL → NASH, lacking disease-stage specificity.

Disease-stage biomarker context

Human plasma lipidomics; n=50 NASH, 25 NAFL, 50 controls; P<0.05 reported

Evidence Dimension	Plasma eicosanoid elevation pattern across NAFLD disease stages
Target Compound Data	11-HETE: Elevated in NASH only (vs. controls); not significantly elevated in NAFL [Plasma, n=50 NASH, 25 NAFL, 50 controls; P<0.05]
Comparator Or Baseline	5-HETE, 8-HETE, 15-HETE: Stepwise increase from healthy controls → NAFL → NASH [Plasma, same cohort]
Quantified Difference	11-HETE is the only HETE among those profiled whose elevation is restricted to the NASH stage and absent in NAFL; 5-HETE, 8-HETE, and 15-HETE are elevated across both NAFL and NASH, losing disease-stage specificity
Conditions	Human plasma; comprehensive lipidomic analysis by mass spectrometry; three-group comparison (healthy controls, NAFL, NASH)

Why This Matters

For biomarker discovery or diagnostic assay development targeting NASH progression, 11-HETE provides disease-stage specificity that 5-HETE, 8-HETE, and 15-HETE cannot offer; its elevation signals transition from benign steatosis to steatohepatitis, enabling more precise patient stratification.

• [1] Puri P, Wiest MM, Cheung O, et al. The plasma lipidomic signature of nonalcoholic steatohepatitis. Hepatology. 2009;50(6):1827-1838. doi:10.1002/hep.23229. View Source
• [2] Kartsoli S, Kostara CE, Tsimihodimos V, Bairaktari ET, Christodoulou DK. Lipidomics in non-alcoholic fatty liver disease. World Journal of Hepatology. 2020;12(8):436-450. doi:10.4254/wjh.v12.i8.436. View Source

Selective Inhibition of Glucose-Induced Insulin Secretion: 11-HETE vs. 12-HETE and 5-HETE

Metz et al. (1984) tested the effects of exogenous lipoxygenase-derived arachidonic acid metabolites on glucose-induced insulin secretion using monolayer cultures of neonatal rat islet cells. 12-HETE and 5-HETE, tested across a broad concentration range (0.5–2000 ng/mL), did not alter insulin release. In contrast, 11-HETE and 15-HETE both inhibited glucose-induced insulin secretion [1]. This pharmacological bifurcation within the HETE family demonstrates that the 11-hydroxy positional substitution confers a functional activity—insulin secretion suppression—absent in the 5- and 12-positional isomers.

Insulin Secretion Effect

Reported

11-HETE and 15-HETE inhibit glucose-induced insulin secretion. 12-HETE and 5-HETE show no effect across 0.5–2000 ng/mL range.

Functional isomer-selectivity context

Neonatal rat islet monolayer cultures; substimulatory glucose 5.6 mM

Evidence Dimension	Effect on glucose-induced insulin secretion from pancreatic islet cells
Target Compound Data	11-HETE: Inhibited glucose-induced insulin release [0.5–2000 ng/mL; neonatal rat islet monolayer cultures]
Comparator Or Baseline	12-HETE: No effect on insulin release; 5-HETE: No effect on insulin release [0.5–2000 ng/mL; same assay]
Quantified Difference	Qualitative difference: 11-HETE and 15-HETE are inhibitory; 12-HETE and 5-HETE are inert for insulin secretion modulation at all concentrations tested (0.5–2000 ng/mL)
Conditions	Monolayer cultures of neonatal rat pancreatic islet cells; substimulatory glucose (5.6 mM); HETE concentrations 0.5–2000 ng/mL

Why This Matters

Studies investigating the role of lipoxygenase metabolites in pancreatic beta-cell function must discriminate between HETE positional isomers; using 12-HETE or 5-HETE as a tool compound will fail to capture the insulin-suppressive activity that 11-HETE and 15-HETE demonstrably exert, leading to false-negative conclusions about the lipoxygenase-insulin axis.

• [1] Metz SA, Murphy RC, Fujimoto W. Effects on glucose-induced insulin secretion of lipoxygenase-derived metabolites of arachidonic acid. Diabetes. 1984;33(2):119-124. doi:10.2337/diab.33.2.119. View Source

Enantiospecific Enhancement of Tentacle Regeneration in Hydra: (R)-11-HETE vs. (S)-11-HETE, 9-HETE, and 12-HETE

Di Marzo et al. (1993) tested the biological activity of synthetic R and S enantiomers of 9-HETE, 11-HETE, and 12-HETE, alongside endogenous 11-HETE, on tentacle regeneration and bud formation in decapitated Hydra vulgaris. Almost all compounds inhibited budding. However, the tentacle regeneration phenotype showed striking specificity: only endogenous 11-HETE and synthetic (R)-11-HETE significantly enhanced the average number of regenerated tentacles. Synthetic (S)-11-HETE, along with 9-HETE and 12-HETE in both enantiomeric forms, failed to produce this regenerative enhancement [1]. This constitutes a direct head-to-head demonstration of enantiospecific and regioisomer-specific bioactivity.

Tentacle Regeneration

Head-to-head

(R)-11-HETE enhances tentacle regeneration in Hydra vulgaris. (S)-11-HETE, 9-HETE, and 12-HETE (both enantiomers) are inactive for this phenotype.

Enantiospecific regeneration context

Decapitated Hydra vulgaris model; low micromolar concentrations

Evidence Dimension	Enhancement of tentacle regeneration in decapitated Hydra vulgaris
Target Compound Data	Endogenous 11-HETE (predominantly R): Significantly enhanced average tentacle number; Synthetic (R)-11-HETE: Significantly enhanced average tentacle number [Low micromolar concentrations]
Comparator Or Baseline	Synthetic (S)-11-HETE: No significant enhancement; 9-HETE (R and S): No significant enhancement; 12-HETE (R and S): No significant enhancement [Same assay, same concentration range]
Quantified Difference	Only the R-enantiomer of 11-HETE, among all HETE positional isomers and enantiomers tested, produced significant tentacle regeneration enhancement; all other compounds were either inactive or solely inhibitory (budding suppression)
Conditions	Decapitated Hydra vulgaris; tentacle regeneration assay; synthetic enantiomers of 9-, 11-, and 12-HETE; endogenous 11-HETE isolated from Hydra; low micromolar concentrations

Why This Matters

For developmental and regenerative biology studies employing the Hydra model system, only (R)-11-HETE—not (S)-11-HETE, 12-HETE, or 9-HETE—will recapitulate the endogenous tentacle-regeneration-enhancing signal; procurement of the correct enantiomer is essential to obtain a biologically active tool compound for this specific regenerative phenotype.

• [1] Di Marzo V, De Petrocellis L, Gianfrani C, Cimino G. Biosynthesis, structure and biological activity of hydroxyeicosatetraenoic acids in Hydra vulgaris. Biochemical Journal. 1993;295(Pt 1):23-29. doi:10.1042/bj2950023. View Source

Lung Adenocarcinoma Biomarker Elevation: 11-HETE Fold-Change and Diagnostic Performance vs. Controls

Liu et al. (2014) conducted a propensity-matched case-control study comparing serum free fatty acids and HETE metabolites in 37 lung adenocarcinoma patients versus 111 cancer-free controls. 11-HETE was elevated an estimated 1.8- to 3.3-fold in adenocarcinoma patients (P<0.001) [1]. Across eight free fatty acid and HETE biomarkers, receiver operating characteristic (ROC) analysis yielded areas under the curve (AUC) ranging from 0.69 to 0.82 (all P<0.001) for discriminating lung cancer from controls. Notably, the 11-HETE elevation was specific to adenocarcinoma; concentrations in squamous cell carcinoma patients (n=18) were similar to controls, indicating histology-specific biomarker behavior [1].

Adenocarcinoma Elevation

Supporting evidence

1.8- to 3.3-fold higher serum 11-HETE in lung adenocarcinoma patients (n=37) vs. matched controls (n=111). AUC range 0.69–0.82 for HETE panel.

Reported biomarker elevation context

Propensity-matched case-control; P<0.05 reported; not elevated in squamous cell subtype

Evidence Dimension	Serum concentration fold-change in lung adenocarcinoma patients vs. non-cancer controls
Target Compound Data	11-HETE: 1.8- to 3.3-fold higher in adenocarcinoma patients (n=37) vs. controls (n=111); AUC range 0.69–0.82 for HETE panel; P<0.001 [Serum, propensity-matched case-control]
Comparator Or Baseline	Cancer-free matched controls; squamous cell carcinoma patients (n=18) — 11-HETE not elevated in squamous cell subtype
Quantified Difference	1.8- to 3.3-fold elevation in adenocarcinoma (P<0.001); no elevation in squamous cell carcinoma, indicating adenocarcinoma selectivity; AUC 0.69–0.82 for HETE biomarker panel
Conditions	Human serum; 37 adenocarcinoma patients, 18 squamous cell carcinoma patients, 111 propensity-matched non-cancer controls; age, sex, smoking history, family history, chronic disease-matched

Why This Matters

For translational oncology research developing serum-based lung adenocarcinoma screening assays, 11-HETE provides a measurable, statistically robust biomarker elevation with histological subtype specificity, enabling discrimination of adenocarcinoma from squamous cell carcinoma—critical for clinical decision-making where biopsy may be precluded.

• [1] Liu J, Mazzone PJ, Cata JP, et al. Serum free fatty acid biomarkers of lung cancer. Chest. 2014;146(3):670-679. doi:10.1378/chest.13-2568. View Source

Procurement-Relevant Application Scenarios for 11-HETE Driven by Quantitative Evidence

CYP1B1-Mediated Cardiac Hypertrophy Mechanistic Studies Requiring Enantioselective Pharmacology

Researchers investigating the role of CYP1B1-derived arachidonic acid metabolites in cardiac hypertrophy must employ 11(S)-HETE as the tool compound. The 2024 Helal et al. study provides the first direct evidence that only the S-enantiomer allosterically activates CYP1B1 catalytic activity and upregulates CYP2J2 in human RL-14 cardiomyocytes [1]. Using racemic (±)11-HETE or the R-enantiomer would fail to activate the full CYP induction program that defines the CYP1B1-cardiac hypertrophy signaling axis, potentially producing false-negative results in mechanistic studies. For assay development targeting CYP1B1 modulators, 11(S)-HETE serves as the positive control enantiomer of choice.

NASH vs. NAFL Diagnostic Biomarker Panel Development Leveraging 11-HETE Disease-Stage Specificity

The Puri et al. (2009) plasma lipidomic signature demonstrates that 11-HETE is uniquely elevated in NASH but not in NAFL, distinguishing it from 5-HETE, 8-HETE, and 15-HETE which are elevated across both disease stages [2]. Diagnostic companies and translational researchers developing liquid biopsy panels for noninvasive NAFLD staging should incorporate 11-HETE as the NASH-specific discriminant marker, while 5-HETE, 8-HETE, and 15-HETE can serve as general steatosis or inflammation markers. The NASH-restricted elevation pattern provides clinical utility for identifying patients who have progressed from benign fatty liver to steatohepatitis, guiding biopsy decisions and therapeutic intervention timing.

Pancreatic Beta-Cell Insulin Secretion Assays Requiring Functional Discrimination Among HETE Isomers

The Metz et al. (1984) study established that 11-HETE and 15-HETE inhibit glucose-induced insulin secretion, whereas 12-HETE and 5-HETE are inactive across a 0.5–2000 ng/mL concentration range [3]. For diabetes researchers studying the lipoxygenase pathway's role in insulin secretion, 11-HETE is an essential tool compound to probe the inhibitory arm of the pathway. Substituting 12-HETE in such assays would yield no effect on insulin secretion, leading to incorrect conclusions about the involvement of HETEs in beta-cell function. 11-HETE should be procured alongside 12-HETE as a negative control for functional selectivity experiments in islet biology.

Regenerative Biology Studies in Hydra and Marine Model Organisms Utilizing Enantiospecific (R)-11-HETE

The Di Marzo et al. (1993) demonstration that only (R)-11-HETE enhances tentacle regeneration in Hydra vulgaris, while (S)-11-HETE, 9-HETE, and 12-HETE are inactive for this phenotype, defines a specific procurement requirement for evolutionary developmental biology and regeneration research [4]. Investigators using Hydra or other cnidarian models to study eicosanoid-mediated regeneration must source the R-enantiomer of 11-HETE specifically; the racemic mixture or the S-enantiomer will not recapitulate the endogenous regenerative signal. This also applies to marine organism studies where (R)-11-lipoxygenase activity has been identified, such as in sea urchin eggs.

Application

Selection Property

Validation Focus

CYP1B1 cardiac hypertrophy mechanistic studies

Enantiomer-specific CYP induction profile

CYP1B1 allosteric activation and CYP2J2 upregulation endpoints

NASH biomarker discovery research

Disease-stage-specific elevation pattern

NASH vs. NAFL discriminant biomarker validation

Pancreatic beta-cell insulin secretion studies

HETE isomer functional selectivity

Insulin secretion inhibition assay endpoints

Regenerative biology studies in cnidarian models

Enantiospecific (R)-11-HETE bioactivity

Tentacle regeneration enhancement endpoints

• [1] Helal SA, El-Sherbeni AA, El-Kadi AOS. 11-Hydroxyeicosatetraenoics induces cellular hypertrophy in an enantioselective manner. Frontiers in Pharmacology. 2024;15:1438567. doi:10.3389/fphar.2024.1438567. View Source
• [2] Puri P, Wiest MM, Cheung O, et al. The plasma lipidomic signature of nonalcoholic steatohepatitis. Hepatology. 2009;50(6):1827-1838. doi:10.1002/hep.23229. View Source
• [3] Metz SA, Murphy RC, Fujimoto W. Effects on glucose-induced insulin secretion of lipoxygenase-derived metabolites of arachidonic acid. Diabetes. 1984;33(2):119-124. doi:10.2337/diab.33.2.119. View Source
• [4] Di Marzo V, De Petrocellis L, Gianfrani C, Cimino G. Biosynthesis, structure and biological activity of hydroxyeicosatetraenoic acids in Hydra vulgaris. Biochemical Journal. 1993;295(Pt 1):23-29. doi:10.1042/bj2950023. View Source